Guanosine, 1-methyl-

• CAS No.: 2140-65-0
• Product Name: Guanosine, 1-methyl-
• Molecular Formula: C11H15N5O5
• Molecular Weight: 297.27 g/mol
• IUPAC Name: 2-amino-9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-methylpurin-6-one
• Standard InChI: InChI=1S/C11H15N5O5/c1-15-9(20)5-8(14-11(15)12)16(3-13-5)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2H2,1H3,(H2,12,14)
• Standard InChIKey: UTAIYTHAJQNQDW-KQYNXXCUSA-N
• Isomeric SMILES: CN1C(=O)C2=C(N=C1N)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O
• SMILES: CN1C(=O)C2=C(N=C1N)N(C=N2)C3C(C(C(O3)CO)O)O
• Canonical SMILES: CN1C(=O)C2=C(N=C1N)N(C=N2)C3C(C(C(O3)CO)O)O
• Physical Description: Solid
• Description: 1-Methylguanosine, also known as M1G or TRMD protein, belongs to the class of organic compounds known as purine nucleosides. Purine nucleosides are compounds comprising a purine base attached to a ribosyl or deoxyribosyl moiety. 1-Methylguanosine is soluble (in water) and a very weakly acidic compound (based on its pKa). 1-Methylguanosine has been detected in multiple biofluids, such as urine and blood.; 1-methylguanosine is guanosine substituted with a methyl group at position N-1. It has a role as a metabolite.
• Synonyms: 1-METHYLGUANOSINE;2-amino-9-[3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1-methyl-1,9-dihydropurin-6-one;1-Methyl-2-amino-9-(β-D-ribofuranosyl)-9H-purine-6(1H)-one;1-Methyl-2-amino-9-β-D-ribofuranosyl-9H-purine-6(1H)-one;Guanosine, 1-methyl-
• Reference: 1: Kempenaers M, Roovers M, Oudjama Y, Tkaczuk KL, Bujnicki JM, Droogmans L. New ; archaeal methyltransferases forming 1-methyladenosine or 1-methyladenosine and; 1-methylguanosine at position 9 of tRNA. Nucleic Acids Res. 2010; Oct;38(19):6533-43. doi: 10.1093/nar/gkq451. Epub 2010 Jun 4. PubMed PMID:; 20525789; PubMed Central PMCID: PMC2965216.; ; ; 2: Björk GR, Nilsson K. 1-methylguanosine-deficient tRNA of Salmonella enterica; serovar Typhimurium affects thiamine metabolism. J Bacteriol. 2003; Feb;185(3):750-9. PubMed PMID: 12533450; PubMed Central PMCID: PMC142801.; ; ; 3: Björk GR, Kjellin-Stråby K. Escherichia coli mutants with defects in the; biosynthesis of 5-methylaminomethyl-2-thio-uridine or 1-methylguanosine in their ; tRNA. J Bacteriol. 1978 Feb;133(2):508-17. PubMed PMID: 342495; PubMed Central; PMCID: PMC222052.; ; ; 4: Li JN, Björk GR. 1-Methylguanosine deficiency of tRNA influences cognate codon; interaction and metabolism in Salmonella typhimurium. J Bacteriol. 1995; Nov;177(22):6593-600. PubMed PMID: 7592438; PubMed Central PMCID: PMC177513.; ; ; 5: Jayabaskaran C. Antibodies specific for 1-methylguanosine as a probe of tRNA; conformation. Biochem Int. 1984 Apr;8(4):561-71. PubMed PMID: 6477620.; ; ; 6: Hagervall TG, Tuohy TM, Atkins JF, Björk GR. Deficiency of 1-methylguanosine; in tRNA from Salmonella typhimurium induces frameshifting by quadruplet; translocation. J Mol Biol. 1993 Aug 5;232(3):756-65. PubMed PMID: 7689113.; ; ; 7: Cozen AE, Quartley E, Holmes AD, Hrabeta-Robinson E, Phizicky EM, Lowe TM.; ARM-seq: AlkB-facilitated RNA methylation sequencing reveals a complex landscape ; of modified tRNA fragments. Nat Methods. 2015 Sep;12(9):879-84. doi:; 10.1038/nmeth.3508. Epub 2015 Aug 3. PubMed PMID: 26237225; PubMed Central PMCID:; PMC4553111.
• PubChem Compound: 250902
• Last Modified: Nov 11 2021